Cas no 922163-86-8 (Docosanal, 2-octadecyl-)

• Product Name: Docosanal, 2-octadecyl-
• CAS No: 922163-86-8
• MF: C₄₀H₈₀O
• MW: 577.062613487244
• CID: 741941
• PubChem ID: 53691999
• Update Time: 2025-04-19

Docosanal, 2-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Docosanal, 2-octadecyl-
• 2-octadecyldocosanal
• 922163-86-8
• DTXSID40705986

• Inchi： 1S/C40H80O/c1-3-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-38-40(39-41)37-35-33-31-29-27-25-23-20-18-16-14-12-10-8-6-4-2/h39-40H,3-38H2,1-2H3
• InChI Key： MHETVDMQSCZNDF-UHFFFAOYSA-N
• SMILES： O=CC(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 576.62091717g/mol
• Monoisotopic Mass: 576.62091717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 37
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.9
• Topological Polar Surface Area: 17.1Ų